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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 2-Bromo-4-methoxynicotinaldehyde, a substituted
pyridine derivative of interest in medicinal chemistry and synthetic organic chemistry. Due to
the limited availability of direct experimental data for this specific compound, this guide
leverages information on closely related analogues to provide insights into its synthesis,
characterization, and potential applications.

Chemical Identity and Properties

2-Bromo-4-methoxynicotinaldehyde is a halogenated and methoxy-substituted
pyridinecarbaldehyde. Its structure combines the reactivity of an aldehyde with the electronic
properties of a bromo- and methoxy-substituted pyridine ring, making it a potentially valuable
building block in the synthesis of more complex molecules.

Table 1: Chemical Identifiers and Predicted Properties
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Identifier Value Reference
SMILES 0=CC=1C(Br)=NC=CC10C [1]
InChikey DAYRBUYSQXDFQH- 2]
UHFFFAOYSA-N
Molecular Formula C7HeBrNO2 [1]
Molecular Weight 216.03 g/mol [1]
Predicted XlogP 1.3 [2]
Predicted TPSA 39.19 A2 [1]
Predicted H-Bond Acceptors 3 [1]
Predicted H-Bond Donors 0 [1]
Predicted Rotatable Bonds 2 [1]
Synthetic Approaches

While a specific, peer-reviewed synthesis protocol for 2-Bromo-4-methoxynicotinaldehyde is
not readily available in the current literature, its synthesis can be logically approached based
on established methods for related substituted pyridines and benzaldehydes. A plausible
synthetic route would likely involve the introduction of the bromo and aldehyde functionalities
onto a pre-existing 4-methoxypyridine core.

Conceptual Synthetic Workflow

A potential synthetic strategy could involve the bromination of a suitable 4-methoxypyridine
precursor, followed by formylation. The precise order of these steps would be critical to manage
regioselectivity and functional group compatibility.
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Synthetic Pathway

e.g., Vilsmeier-Haack or lithiation/DMF

Bromination 2-Bromo-4-methoxypyridine Formylation

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of 2-Bromo-4-methoxynicotinaldehyde.

Detailed Methodological Considerations

Bromination of 4-Methoxypyridine: The introduction of a bromine atom at the 2-position of 4-
methoxypyridine is a key step. This could potentially be achieved using N-bromosuccinimide
(NBS) in the presence of an acid catalyst. The methoxy group at the 4-position is an ortho-
para director, and while the pyridine nitrogen deactivates the ring, the 2- and 6-positions are
still susceptible to electrophilic attack.

Formylation of 2-Bromo-4-methoxypyridine: Following bromination, the aldehyde group can
be introduced at the 3-position. A common method for the formylation of aromatic and
heteroaromatic compounds is the Vilsmeier-Haack reaction, which uses a mixture of
phosphorus oxychloride and dimethylformamide (DMF). Alternatively, a metal-halogen
exchange reaction on 2-bromo-4-methoxypyridine using an organolithium reagent at low
temperature, followed by quenching with DMF, could also yield the desired aldehyde. This
latter approach is often used for the formylation of bromo-aromatic compounds.[3]

Spectroscopic Characterization (Predicted and
Analog-Based)

Direct experimental spectroscopic data for 2-Bromo-4-methoxynicotinaldehyde is not

currently available in published literature. However, we can predict the expected spectral

features based on its structure and by comparison with similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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H NMR: The proton NMR spectrum is expected to show distinct signals for the two aromatic
protons on the pyridine ring, the aldehyde proton, and the methoxy group protons. The
aromatic protons will likely appear as doublets due to coupling with each other. The aldehyde
proton will be a singlet in the downfield region (around 9-10 ppm). The methoxy protons will
appear as a singlet around 3-4 ppm.

13C NMR: The carbon NMR spectrum will show seven distinct signals corresponding to the
seven carbon atoms in the molecule. The aldehyde carbonyl carbon will be the most downfield
signal (around 190 ppm). The carbon attached to the bromine will be significantly shifted, and
the remaining aromatic carbons will appear in the typical aromatic region.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by a strong absorption band for the aldehyde carbonyl
(C=0) stretching vibration, typically in the range of 1680-1710 cm~1. Other characteristic peaks
will include C-H stretching vibrations for the aromatic and aldehyde protons, C-O stretching for
the methoxy group, and C-Br stretching. The study of similar molecules like 2-bromo-4-
chlorobenzaldehyde can provide a reference for the expected vibrational modes.[4][5]

Mass Spectrometry (MS)

Mass spectrometry would confirm the molecular weight of the compound. The high-resolution
mass spectrum should show the characteristic isotopic pattern for a molecule containing one
bromine atom (*°Br and 8Br in approximately a 1:1 ratio). Predicted mass-to-charge ratios for
various adducts can be calculated to aid in identification.[2]

Table 2: Predicted Mass Spectrometry Data

Adduct Predicted m/z
M+Na]* 237.9474

[ ]

[M-H]~ 213.9509
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Potential Applications in Research and Drug
Development

While specific applications of 2-Bromo-4-methoxynicotinaldehyde are not yet documented,

its structural motifs suggest its potential as a valuable intermediate in medicinal chemistry.

Scaffold for Bioactive Molecules: The substituted pyridine core is a common feature in many
pharmaceuticals. The presence of the bromo, methoxy, and aldehyde groups provides
multiple points for further chemical modification, allowing for the synthesis of a diverse library
of compounds for biological screening.

Precursor for Enzyme Inhibitors: Halogenated aromatic aldehydes and related structures
have been explored as intermediates in the synthesis of various enzyme inhibitors. For
instance, related bromo-acetophenones have been used to synthesize inhibitors of protein
tyrosine phosphatases (PTPs), which are implicated in various diseases.

Building Block for Heterocyclic Synthesis: The aldehyde functionality is a versatile handle for
constructing more complex heterocyclic systems through reactions like condensations and
multicomponent reactions. This could be leveraged to create novel scaffolds for drug
discovery. For instance, similar bromo-acetophenones are used in the synthesis of thiazole
derivatives.

Safety and Handling

No specific safety data sheet (SDS) is available for 2-Bromo-4-methoxynicotinaldehyde.

However, based on the data for structurally similar compounds like other bromo- and methoxy-

substituted aldehydes, the following precautions should be taken:

General Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid
breathing dust, fumes, gas, mist, vapors, or spray.[6][7]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
eye/face protection.[8]

First Aid: In case of contact with eyes, rinse cautiously with water for several minutes. If on
skin, wash with plenty of soap and water. If inhaled, move the person to fresh air. If
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swallowed, call a poison center or doctor.[7][9]

» Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.[6]

Conclusion

2-Bromo-4-methoxynicotinaldehyde is a chemical entity with significant potential as a
building block in synthetic and medicinal chemistry. While direct experimental data is currently
sparse, this guide provides a comprehensive overview based on its chemical structure and
data from analogous compounds. Further research into the synthesis, characterization, and
applications of this compound is warranted to fully explore its utility in the development of novel
molecules and therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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